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Compound of Interest

Compound Name: Isotrac

Cat. No.: B13740967

ATTENTION: This technical support center cannot provide troubleshooting guidance for stuck
or malfunctioning radioactive sources.

The handling of radioactive materials is a highly regulated and potentially hazardous activity.
Attempting to troubleshoot or manually resolve issues with stuck or malfunctioning radioactive
sources without proper training, authorization, and equipment can result in severe radiation
exposure, serious injury, and widespread contamination.

IMMEDIATE ACTION REQUIRED

If you are experiencing an issue with a radioactive source, DO NOT ATTEMPT TO FIX IT
YOURSELF.

Immediately follow your institution's established emergency procedures. Your primary points of
contact are:

 Your Institution's Radiation Safety Officer (RSO) or Environmental Health and Safety (EHS)
department.

o The manufacturer of the device containing the radioactive source.

These individuals are trained to manage such incidents safely and are familiar with the specific
equipment and regulatory requirements.
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General Emergency Protocol (To be followed ONLY
iIf institutional procedures are not immediately
known)

The following is a general guide for initial response. Your facility's specific plan takes
precedence.

Stuck or Malfunctioning
Radioactive Source Identified

Step 1

DO NOT
Attempt to touch, move, or
ipulate the source or deviceg

Secure the Immediate Area:
- Evacuate all personnel
- Prevent unauthorized entry

IMMEDIATELY NOTIFY
Radiation Safety Officer (RSO)
and/or Emergency Services

Provide Critical Information:
- Location of the device

- Type of source (if known)

- Nature of the malfunction

Await Instruction from
Authorized Personnel
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Caption: High-level emergency response workflow for a radioactive source incident.

Frequently Asked Questions (FAQs)

Q1: My instrument is giving an error message related to the radioactive source. What should |
do?

Al: Do not attempt to bypass any safety interlocks or manually inspect the source. Treat this as
a potential malfunction. Immediately stop work, secure the area, and contact your Radiation
Safety Officer (RSO). Provide them with the exact error message and instrument details.

Q2: A source seems to be physically stuck in an unshielded position. What is the immediate
protocol?

A2: This is a critical emergency. Your immediate priorities are time, distance, and shielding.
o Time: Minimize time spent near the device.

o Distance: Evacuate the immediate area and maintain as much distance as possible from the
device. The inverse square law dictates that the radiation dose rate decreases significantly
with distance.

o Shielding: If possible without increasing your time near the source, place shielding (e.g., lead
bricks) between yourself and the device.

After securing the area, notify your RSO and emergency services immediately.
Q3: Who is authorized to handle a malfunctioning radioactive source?

A3: Only individuals who have received specific training, are listed on the relevant radioactive
materials license, and are explicitly authorized by the institution's RSO or management may
handle radioactive sources. This often includes the RSO, trained service engineers from the
manufacturer, or a certified health physicist.

Q4: What information should | be prepared to provide to the RSO or emergency responders?

A4: Be ready to provide the following details:
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e The precise location of the device (building, room number).
e The make and model of the device.

o The type of radionuclide and its activity (e.g., Cesium-137, 100 mCi), if known. This
information is typically on a label on the device.

e A description of the problem and any alarms or error messages.
o The names of any individuals who may have been in the vicinity of the device.

This guide is intended for informational purposes only and underscores the critical importance
of relying on trained, authorized personnel in any situation involving radioactive materials. Your
safety and the safety of those around you is the highest priority.

« To cite this document: BenchChem. [URGENT SAFETY NOTICE: Management of
Radioactive Materials]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13740967#dealing-with-stuck-or-malfunctioning-
radioactive-sources]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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